Cas no 7508-75-0 (2-methyl-5-(propan-2-yl)phenyl 2-hydroxybenzoate)

• Product Name: 2-methyl-5-(propan-2-yl)phenyl 2-hydroxybenzoate
• CAS No: 7508-75-0
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 981316
• PubChem ID: 346132
• Update Time: 2025-04-19

2-methyl-5-(propan-2-yl)phenyl 2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• (2-methyl-5-propan-2-ylphenyl) 2-hydroxybenzoate
• 2-methyl-5-(propan-2-yl)phenyl 2-hydroxybenzoate
• AC1L84AN
• Angstrol
• Benzoic acid, 2-methyl-5-(1-methylethyl)phenyl ester
• NSC404190
• NSC-404190
• Salicylic acid, carvacryl ester
• DTXSID60323520
• 7508-75-0

• Inchi： 1S/C17H18O3/c1-11(2)13-9-8-12(3)16(10-13)20-17(19)14-6-4-5-7-15(14)18/h4-11,18H,1-3H3
• InChI Key： NPMYXTCDTRUOLU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)C1=C(C)C=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 4.04320